Cas no 107912-94-7 (Cyclopropanecarboxamide,2-(1,1-dimethylethyl)-, (1R-trans)- (9CI))

Cyclopropanecarboxamide,2-(1,1-dimethylethyl)-, (1R-trans)- (9CI) structure
107912-94-7 structure
Product Name:Cyclopropanecarboxamide,2-(1,1-dimethylethyl)-, (1R-trans)- (9CI)
CAS No:107912-94-7
MF:C8H15NO
MW:141.210802316666
CID:127737
Update Time:2024-01-25

Cyclopropanecarboxamide,2-(1,1-dimethylethyl)-, (1R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxamide,2-(1,1-dimethylethyl)-, (1R-trans)- (9CI)
    • Cyclopropanecarboxamide, 2-(1,1-dimethylethyl)-, (1R-trans)- (9CI)
    • Inchi: 1S/C8H15NO/c1-8(2,3)6-4-5(6)7(9)10/h5-6H,4H2,1-3H3,(H2,9,10)/t5-,6-/m1/s1
    • InChI Key: CIZQVXZEWPPQFW-PHDIDXHHSA-N
    • SMILES: [C@@H]1(C(N)=O)C[C@H]1C(C)(C)C

Computed Properties

  • Exact Mass: 141.11545
  • Monoisotopic Mass: 141.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.1A^2

Experimental Properties

  • Density: 1.023±0.06 g/cm3(Predicted)
  • Boiling Point: 255.6±7.0 °C(Predicted)
  • PSA: 43.09
  • pka: 16.61±0.40(Predicted)
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